5-[(4-chlorophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]-1,2,3-thiadiazole-4-carboxamide

• IUPAC Name: 5-(4-chlorophenyl)sulfanyl-N-[3-(trifluoromethyl)phenyl]thiadiazole-4-carboxamide
• InChI: InChI=1S/C16H9ClF3N3OS2/c17-10-4-6-12(7-5-10)25-15-13(22-23-26-15)14(24)21-11-3-1-2-9(8-11)16(18,19)20/h1-8H,(H,21,24)
• InChI Key: HFHGBWHMLVJXMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=C(SN=N2)SC3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C16H9ClF3N3OS2
• Molecular Weight: 415.8 g/mol
• CAS No.: 303151-35-1

Description

5-[(4-chlorophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]-1,2,3-thiadiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H9ClF3N3OS2 and its molecular weight is 415.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity :Compounds derived from 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, a structurally similar compound, have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit moderate activity against bacterial strains like Escherichia coli and Salmonella typhi, and fungal strains such as Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).

Antiviral Properties :Research on derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide, a similar compound, demonstrates that some of these derivatives possess anti-tobacco mosaic virus activity. This suggests potential applications in controlling viral infections in plants (Chen et al., 2010).

Drug-like Properties and Synthesis Methods :A study on the parallel synthesis of drug-like 5-amino-substituted 1,2,4-thiadiazole derivatives provides insights into efficient methods for producing compounds with potential pharmaceutical applications. This research outlines a general method for solution-phase parallel synthesis of various drug-like thiadiazole derivatives (Park et al., 2009).

Anticancer Activity :A series of novel thiazole-5-carboxamide derivatives, which are structurally similar to 5-[(4-chlorophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]-1,2,3-thiadiazole-4-carboxamide, have been synthesized and evaluated for their anticancer activity against various cell lines. Some derivatives showed significant activity, highlighting the potential of these compounds in cancer treatment (Cai et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been known to target a variety of biological receptors, which suggests that this compound may also interact with multiple targets .

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Similar compounds have been known to exhibit various biological activities .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-[(4-chlorophenyl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]-1,2,3-thiadiazole-4-carboxamide .